Cas no 550-74-3 (Picrolonic acid)

• Product Name: Picrolonic acid
• CAS No: 550-74-3
• MF: C₁₀H₈N₄O₅
• MW: 264.194321632385
• MDL: MFCD00003133
• CID: 82498
• PubChem ID: 68369
• Update Time: 2025-10-28

Picrolonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5(4H)-one
• Picrolonic acid
• 3-Methyl-4-nitro-1-(p-nitrophenyl)-2-pyrazolin-5-one
• Picrolic acid
• NSC 5049
• 2,4-Dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-
• 3-Methyl-4-nitro-1-(p-nitrophenyl)-2-pyrazolin-5-one
• 3-Methyl-4-nitro-1-p-nitrophenyl-5-pyrazolone
• 2-Pyrazolin-5-one, 3-methyl-4-nitro-1-(p-nitrophenyl)-
• 3-Methyl-4-nitro-1-(p-nitrophenyl)-5-pyrazolone
• 3-Methyl-4-nitro-1-(4-nitrophenyl)-2-pyrazolin-5-one
• 5-methyl-4-nitro-2-(4-nitrophen
• VS-13455
• OVFUUSPKWADLNJ-UHFFFAOYSA-N
• EINECS 208-986-6
• 3-methyl-4-nitro-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazol-5-one
• HMS553G14
• FT-0632370
• SR-01000632267-1
• Maybridge1_004192
• CHEMBL1354731
• UNII-AW40R29U5B
• 3-Methyl-4-nitro-1-(4-nitrophenyl)-5-pyrazolone
• P0429
• NSC5049
• Picrolonic acid, 97%
• 3H-Pyrazol-3-one,4-dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-
• SCHEMBL1934404
• 5-methyl-4-nitro-2-(4-nitrophenyl)-4H-pyrazol-3-one
• Q27274147
• Pikrolonsaure
• AKOS015903060
• Picrolonic acid (VAN)
• MFCD00003133
• NS00043501
• 3H-Pyrazol-3-one, 1,4-dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-
• DTXSID50862175
• 5-Methyl-4-nitro-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one #
• PicrolonicAcid
• 550-74-3
• BRN 0623723
• NCGC00160171-01
• CCG-42254
• 5-Methyl-4-nitro-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one
• BBL036385
• 3HPyrazol3one, 2,4dihydro5methyl4nitro2(4nitrophenyl)
• 3Methyl4nitro1(pnitrophenyl)2pyrazolin5one
• Picrolonic acid (VAN) (8CI)
• 2,4Dihydro5methyl4nitro2(4nitrophenyl)3Hpyrazol3one
• NSC-5049
• 2Pyrazolin5one, 3methyl4nitro1(pnitrophenyl)
• STL558974
• DB-052683
• AW40R29U5B
• DTXCID90810978

• MDL： MFCD00003133
• Inchi： 1S/C10H8N4O5/c1-6-9(14(18)19)10(15)12(11-6)7-2-4-8(5-3-7)13(16)17/h2-5,9H,1H3
• InChI Key： OVFUUSPKWADLNJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 0623723

Computed Properties

• Exact Mass: 264.04900
• Monoisotopic Mass: 264.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Yellow foliar crystals
• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124 °C (decomposition)
• Boiling Point: 548.8ºC at 760 mmHg
• Flash Point: 285.7ºC
• Refractive Index: 1.714
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water. Soluble in alcohol.
• PSA: 124.31000
• LogP: 1.50960
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in alcohol / chloroform \ ether solution, slightly soluble in water
• Merck: 14,7412

Picrolonic acid Security Information

• Hazardous Material transportation number：3224
• WGK Germany：3
• Hazard Category Code： 68-36/37/38-22-36/38-7
• Safety Instruction： S37/39-S26
• RTECS：UQ9510000
• Hazardous Material Identification：
• Storage Condition：Refrigerator (+4ºC)
• TSCA：Yes
• Risk Phrases：R68

Additional information on Picrolonic acid

Picrolonic Acid (CAS No. 550-74-3): Properties, Applications, and Research Insights

Picrolonic acid (CAS No. 550-74-3) is a specialized organic compound widely recognized for its unique chemical properties and applications in analytical chemistry and research. Known chemically as 4-nitro-3-methyl-1H-pyrazole-5-carboxylic acid, this compound has garnered attention due to its role as a precipitating agent for metal ions and its utility in quantitative analysis. Researchers and industries frequently search for picrolonic acid uses, picrolonic acid solubility, and picrolonic acid synthesis, reflecting its significance in scientific workflows.

The molecular structure of picrolonic acid features a nitro group and a carboxylic acid moiety, contributing to its acidic nature and reactivity. Its chemical formula (C₅H₅N₃O₄) and molecular weight (171.11 g/mol) make it a lightweight yet potent reagent. One of the most searched topics is picrolonic acid in gravimetric analysis, where it forms insoluble complexes with cations like calcium, strontium, and barium, enabling precise measurements in environmental and pharmaceutical testing.

In recent years, the demand for picrolonic acid derivatives has risen due to their potential in coordination chemistry and material science. A trending topic among researchers is the compound’s role in metal-organic frameworks (MOFs), where its ability to chelate metal ions aids in designing porous materials for gas storage or catalysis. Additionally, queries like picrolonic acid safety data and picrolonic acid handling highlight the need for proper laboratory protocols, though it is not classified as hazardous under standard conditions.

The solubility of picrolonic acid in solvents like ethanol, acetone, and hot water is frequently explored, as it impacts its applicability in various experimental setups. For instance, its limited solubility in cold water makes it ideal for selective precipitation techniques. Laboratories often seek picrolonic acid suppliers and picrolonic acid price trends, with purity grades (e.g., ≥98%) being a critical purchasing factor for analytical applications.

Emerging trends also link picrolonic acid to green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes to minimize waste, aligning with global sustainability goals. Searches for picrolonic acid alternatives or biodegradable chelating agents reflect this shift. Meanwhile, its historical use in classical analytical methods remains relevant, as modern labs validate traditional techniques alongside advanced instrumentation.

From a commercial perspective, the picrolonic acid market is influenced by demand from pharmaceutical quality control and environmental monitoring sectors. Regulatory standards often require precise metal ion detection, where picrolonic acid-based methods offer reliability. Discussions on platforms like ResearchGate and PubMed frequently address picrolonic acid stability and storage conditions, underscoring its role in reproducible science.

In summary, picrolonic acid (CAS No. 550-74-3) bridges traditional and contemporary chemistry, serving as a versatile tool for researchers. Its enduring relevance is evident in searches for picrolonic acid applications, technical data sheets, and research protocols. As science advances, this compound continues to inspire innovations in analytical methodologies and sustainable practices.